Cas no 2097862-95-6 (1-1-(1-benzothiophene-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione)

• Product Name: 1-1-(1-benzothiophene-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• CAS No: 2097862-95-6
• MF: C₁₉H₁₈F₃N₃O₃S
• MW: 425.424733638763
• CID: 6388673
• PubChem ID: 126851011
• Update Time: 2025-10-22

1-1-(1-benzothiophene-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-benzothiophene-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• 1-[1-(1-benzothiophene-2-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• 2097862-95-6
• AKOS032460792
• F6529-3810

• Inchi： 1S/C19H18F3N3O3S/c20-19(21,22)11-25-16(26)10-24(18(25)28)13-5-7-23(8-6-13)17(27)15-9-12-3-1-2-4-14(12)29-15/h1-4,9,13H,5-8,10-11H2
• InChI Key： AITIXCLIFANQIX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(N1CCC(CC1)N1C(N(CC(F)(F)F)C(C1)=O)=O)=O

Computed Properties

• Exact Mass: 425.10209710g/mol
• Monoisotopic Mass: 425.10209710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89.2Ų

Additional information on 1-1-(1-benzothiophene-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

1-(1-Benzothiophene-2-carbonyl)-3-(2,2,2-trifluoroethyl)-piperidin-4-yl-imidazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 2097862-95-6, commonly referred to as 1-(1-benzothiophene-2-carbonyl)-3-(2,2,2-trifluoroethyl)-piperidin-4-yl-imidazolidine-2,4-dione, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of imidazolidine-2,4-dione, a heterocyclic structure known for its versatility in medicinal chemistry. The integration of a benzothiophene moiety and a trifluoroethyl group into its structure introduces intriguing electronic and steric properties that make it a promising candidate for various research and development endeavors.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery. The benzothiophene ring system is known for its ability to act as a π-electron-rich platform, facilitating interactions with biological targets such as enzymes and receptors. In the case of this compound, the benzothiophene moiety is directly attached to the imidazolidine core via a carbonyl group, which enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in the design of bioactive molecules targeting protein-protein interactions or enzyme active sites.

The presence of the trifluoroethyl group further enhances the compound's pharmacokinetic properties. Fluorinated groups are well-known for their lipophilic nature and ability to improve drug absorption and bioavailability. In this compound, the trifluoroethyl group is strategically positioned at the imidazolidine nitrogen atom, contributing to both the molecule's stability and its potential to modulate pharmacodynamic effects. Recent research has demonstrated that fluorinated derivatives can exhibit enhanced selectivity towards certain biological targets, making this compound a valuable addition to fluorinated drug libraries.

From a synthetic standpoint, the construction of this compound involves a multi-step process that combines principles from heterocyclic chemistry and fluorination techniques. The synthesis typically begins with the preparation of the imidazolidine core through cyclization reactions involving amino acids or related precursors. Subsequent steps involve the introduction of the benzothiophene moiety via coupling reactions or cross-coupling methodologies. The incorporation of the trifluoroethyl group is achieved through nucleophilic substitution or alkylation reactions under controlled conditions.

One of the most promising applications of this compound lies in its potential as a lead molecule for anti-cancer drug development. Preclinical studies have shown that certain imidazolidine derivatives exhibit cytotoxic effects against various cancer cell lines by targeting key enzymes involved in cell proliferation and survival pathways. The unique combination of functional groups in this compound suggests that it may possess enhanced selectivity towards cancer cells while minimizing toxicity to healthy tissues.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The rigid structure imparted by the imidazolidine core and the aromaticity introduced by the benzothiophene ring make it an attractive candidate for use in advanced materials such as coordination polymers or metallo-supramolecular architectures. Recent advancements in supramolecular chemistry have demonstrated that such compounds can serve as building blocks for self-assembled structures with tailored physical properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for sustainable chemical design. Studies on fluorinated compounds have revealed that their persistence in natural environments can pose challenges for waste management and environmental safety. However, preliminary data suggest that this compound undergoes efficient biodegradation under specific conditions, reducing its environmental footprint compared to other fluorinated chemicals.

In conclusion, 1-(1-benzothiophene-2-carbonyl)-3-(2,2,2-trifluoroethyl)-piperidin-4-yl-imidazolidine-2,4-dione represents a multifaceted molecule with diverse applications across various scientific domains. Its unique structural features make it an invaluable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in modern chemical science.